2,4-Dichloro-6-methoxy-1,5-naphthyridine

• IUPAC Name: 2,4-dichloro-6-methoxy-1,5-naphthyridine
• InChI: InChI=1S/C9H6Cl2N2O/c1-14-8-3-2-6-9(13-8)5(10)4-7(11)12-6/h2-4H,1H3
• InChI Key: OBZCWYVPSYGAPU-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=C(C=C1)N=C(C=C2Cl)Cl
• Molecular Formula: C9H6Cl2N2O
• DSSTOX Substance ID: DTXSID50855820
• Molecular Weight: 229.06 g/mol
• CAS RN: 959990-35-3

Description

“2,4-Dichloro-6-methoxy-1,5-naphthyridine” is a heterocyclic nitrogen compound. These types of compounds, including fused 1,5-naphthyridines, have versatile applications in the fields of synthetic organic chemistry and play an important role in the field of medicinal chemistry, as many of them have a wide range of biological activities.

Synthesis Analysis

A wide range of synthetic protocols for the construction of this scaffold are presented. For example, Friedländer, Skraup, Semmlere-Wolff, and hetero-Diels-Alder, among others, are well-known classical synthetic protocols used for the construction of the main 1,5-naphthyridine scaffold. These syntheses are classified according to the nature of the cycle fused to the 1,5-naphthyridine ring: carbocycles, nitrogen heterocycles, oxygen heterocycles, and sulphur heterocycles.

Chemical Reactions Analysis

The reactivity of these heterocycles is presented as well as their use as a ligand for metal complexes formation. A subsequent nucleophilic aromatic substitution then takes place to generate the anionic intermediate.

Scientific Research Applications

Pharmaceutical Research

Naphthyridines, including derivatives like 2,4-Dichloro-6-methoxy-1,5-naphthyridine, are known for their pharmacological activities. .

Antiviral Applications

These compounds have also shown promise in antiviral research, particularly against HIV . .

Antimicrobial Properties

The antimicrobial potential of naphthyridines is another area of interest. .

Analgesic and Anti-inflammatory Uses

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Antioxidant Activity

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Chemical Synthesis and Reactivity

In synthetic chemistry, naphthyridines serve as important intermediates. .

Material Science

Naphthyridines have applications in material science due to their ability to form metal complexes . .

Biochemical Assays

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Safety and Hazards

While the specific safety and hazards of “2,4-Dichloro-6-methoxy-1,5-naphthyridine” are not provided in the search results, it is generally recommended to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting the substance in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation.

Mechanism of Action

Target of action

The targets of 1,5-naphthyridines can vary widely depending on their specific structures and functional groups. Many of them exhibit a great variety of biological activities .

Mode of action

The mode of action of 1,5-naphthyridines can involve interactions with electrophilic or nucleophilic reagents, in oxidations, reductions, cross-coupling reactions, modification of side chains or formation of metal complexes .

Biochemical pathways

The biochemical pathways affected by 1,5-naphthyridines can be diverse, depending on the specific compound and its targets. Some 1,5-naphthyridines have been found to trigger apoptosis via the mitochondria-dependent pathway and the enhancement of reactive oxygen species (ROS) generation .

Result of action

The molecular and cellular effects of 1,5-naphthyridines can be diverse, depending on the specific compound and its targets. Some 1,5-naphthyridines have been found to induce cell cycle arrest through downregulation of cyclin D1 and CDK4 .

Action environment

The action, efficacy, and stability of 1,5-naphthyridines can be influenced by various environmental factors, including temperature, pH, and the presence of other substances. For instance, some 1,5-naphthyridines should be stored in a sealed, dry environment at 2-8°C .